Cas no 1797930-93-8 (3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide)

3-Cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide is a pyridine-based carboxamide derivative with a distinct substitution pattern that enhances its utility in pharmaceutical and agrochemical research. The presence of a cyano group at the 3-position and a methylsulfanyl moiety at the 2-position contributes to its reactivity and potential as an intermediate in heterocyclic synthesis. The cyclopropyl and isopropyl substituents impart steric and electronic effects, influencing binding affinity and metabolic stability. This compound is particularly valuable for structure-activity relationship (SAR) studies due to its modular framework, enabling targeted modifications for applications in drug discovery and crop protection chemistry. Its well-defined structure ensures reproducibility in synthetic workflows.
3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide structure
1797930-93-8 structure
Product Name:3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide
CAS No:1797930-93-8
MF:C14H17N3OS
MW:275.36928153038
CID:5837318
PubChem ID:47128737
Update Time:2025-06-08

3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide
    • AKOS033669512
    • EN300-26597177
    • Z192681472
    • 3-cyano-6-cyclopropyl-2-methylsulfanyl-N-propan-2-ylpyridine-4-carboxamide
    • 1797930-93-8
    • Inchi: 1S/C14H17N3OS/c1-8(2)16-13(18)10-6-12(9-4-5-9)17-14(19-3)11(10)7-15/h6,8-9H,4-5H2,1-3H3,(H,16,18)
    • InChI Key: QLKVQPSWICMUSO-UHFFFAOYSA-N
    • SMILES: S(C)C1=C(C#N)C(C(NC(C)C)=O)=CC(C2CC2)=N1

Computed Properties

  • Exact Mass: 275.10923335g/mol
  • Monoisotopic Mass: 275.10923335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 91.1Ų

3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26597177-0.05g
3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide
1797930-93-8 95.0%
0.05g
$212.0 2025-03-20

Additional information on 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide

Comprehensive Analysis of 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide (CAS No. 1797930-93-8)

The compound 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide (CAS No. 1797930-93-8) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl group, a methylsulfanyl moiety, and a cyano substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or intermediate in drug synthesis, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide has surged due to their versatility in medicinal chemistry. This compound's carboxamide group and pyridine core are key structural features that enhance its binding affinity to biological targets. As the pharmaceutical industry shifts toward precision medicine, such molecules are increasingly explored for their potential in treating diseases with high specificity and minimal side effects.

The synthesis of CAS No. 1797930-93-8 involves multi-step organic reactions, often starting from pyridine-4-carboxylic acid derivatives. Its methylsulfanyl group can be further modified, making it a valuable building block for more complex molecules. This adaptability is crucial for researchers working on structure-activity relationship (SAR) studies, a hot topic in drug discovery. The compound's stability under various conditions also makes it suitable for high-throughput screening platforms.

From an industrial perspective, 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are optimizing its production to reduce waste and energy consumption. This aligns with the broader push for eco-friendly pharmaceutical manufacturing, a subject frequently searched in academic and industry circles.

Analytical characterization of this compound typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods confirm the identity of CAS No. 1797930-93-8 and ensure its suitability for further research. The compound's solubility profile and thermal stability are also critical parameters, especially for formulation scientists exploring its drug delivery potential.

In the realm of intellectual property, several patents mention derivatives of 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-(propan-2-yl)pyridine-4-carboxamide, highlighting its commercial relevance. Its structural motifs appear in claims related to crop protection agents and anti-inflammatory drugs, reflecting diverse applications. This versatility answers frequent queries about multi-purpose chemical entities in life sciences.

Future research directions for 1797930-93-8 may explore its computational modeling to predict new biological activities. With advancements in AI-driven drug design, such compounds are increasingly studied in silico before lab synthesis. This approach reduces development time and costs—a major focus area for startups and established pharma companies alike.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd